Cas no 927983-37-7 (4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid)

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid is a heterocyclic organic compound featuring a pyrimidine core linked to a phenyl group and an aminobenzoic acid moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and materials research. The compound exhibits potential as a building block for drug development, particularly in kinase inhibitor design, due to its ability to interact with biological targets through hydrogen bonding and π-stacking. Its benzoic acid group enhances solubility and derivatization potential, facilitating further functionalization. The rigid aromatic framework contributes to thermal stability, while the electron-rich pyrimidine ring may enable applications in optoelectronic materials. Its well-defined structure allows for precise modifications in synthetic chemistry workflows.

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid structure

927983-37-7 structure

Product Name:4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid

CAS No:927983-37-7

MF:C₁₇H₁₃N₃O₂

MW:291.304023504257

MDL:MFCD09262584

CID:4720163

Update Time:2025-06-30

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-[(6-phenylpyrimidin-4-yl)amino]benzoic acid
- STK504463
- 4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid
- MDL： MFCD09262584
- Inchi： 1S/C17H13N3O2/c21-17(22)13-6-8-14(9-7-13)20-16-10-15(18-11-19-16)12-4-2-1-3-5-12/h1-11H,(H,21,22)(H,18,19,20)
- InChI Key： IBTKKAWZAUACSX-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)NC1=CC(C2C=CC=CC=2)=NC=N1)=O

Computed Properties

Exact Mass: 291.101
Monoisotopic Mass: 291.101
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 75.1

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	038539-500mg	4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid	927983-37-7		500mg	$126.00	2023-09-06

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on 4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic Acid: A Comprehensive Overview

4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid, identified by the CAS registry number 927983-37-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound consists of a benzoic acid moiety linked to a substituted pyrimidine ring, which imparts it with distinctive chemical and biological properties.

The synthesis of 4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The structure of this molecule is particularly notable for its conjugated system, which contributes to its stability and reactivity under various conditions.

Recent studies have highlighted the potential of 4-[(6-Phenylpyrimidin-4-yl)amino]benzoic acid as a precursor for the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers, suggesting its role in anti-inflammatory and anticancer therapies. Additionally, the compound has shown promise in modulating cellular signaling pathways, making it a valuable tool in drug discovery efforts.

In the realm of material science, CAS No. 927983-37-7 has been investigated for its potential as an organic semiconductor material. Its electronic properties, including high charge carrier mobility and thermal stability, make it a candidate for use in advanced electronic devices such as organic field-effect transistors (OFETs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance the overall performance of electronic materials, paving the way for its application in next-generation technologies.

The environmental impact of 4-(6-phenoxy-pyrimidinoyl)benzoic acid has also been a subject of recent studies. Researchers have examined its biodegradation patterns under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is crucial for assessing its ecological safety and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 927983-37_7, or 4-(6-phenoxy-pyrimidinoyl)benzoic acid, represents a versatile compound with multifaceted applications across diverse scientific disciplines. Its chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmacology and materials science.